Cas no 39050-28-7 (2-(hydroxymethyl)naphthalen-1-ylmethanol)

• Product Name: 2-(hydroxymethyl)naphthalen-1-ylmethanol
• CAS No: 39050-28-7
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• MDL: MFCD28505869
• CID: 4650548
• PubChem ID: 23510735
• Update Time: 2025-10-30

2-(hydroxymethyl)naphthalen-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(hydroxymethyl)naphthalen-1-yl]methanol
• 1,2-Naphthalenedimethanol
• 2-(hydroxymethyl)naphthalen-1-ylmethanol

• MDL： MFCD28505869
• Inchi： 1S/C12H12O2/c13-7-10-6-5-9-3-1-2-4-11(9)12(10)8-14/h1-6,13-14H,7-8H2
• InChI Key： HETNNUSMWLIANA-UHFFFAOYSA-N
• SMILES： C1(CO)=C2C(C=CC=C2)=CC=C1CO

Additional information on 2-(hydroxymethyl)naphthalen-1-ylmethanol

Professional Introduction to 2-(hydroxymethyl)naphthalen-1-ylmethanol (CAS No. 39050-28-7)

2-(hydroxymethyl)naphthalen-1-ylmethanol, identified by its Chemical Abstracts Service (CAS) number 39050-28-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a naphthalene core substituted with a hydroxymethyl and a methanol group, has garnered attention due to its versatile structural properties and potential applications in drug development and material science. The unique arrangement of functional groups on the naphthalene ring makes it a valuable scaffold for synthesizing bioactive molecules, particularly in the quest for novel therapeutic agents.

The naphthalene backbone, a fused pair of benzene rings, provides a stable aromatic system that can be further modified to enhance specific biological activities. In recent years, researchers have been exploring the pharmacological potential of naphthalene derivatives, leveraging their structural rigidity and functional group compatibility to design molecules with improved efficacy and selectivity. The presence of both a hydroxymethyl (–CH₂OH) and a methanol (–OH) group in 2-(hydroxymethyl)naphthalen-1-ylmethanol introduces multiple sites for chemical manipulation, enabling the synthesis of diverse derivatives with tailored properties.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The hydroxymethyl group can participate in hydrogen bonding interactions, making it an attractive moiety for designing molecules that interact with biological targets such as enzymes and receptors. Additionally, the methanol group provides another polar site for functionalization, allowing chemists to introduce further modifications while maintaining solubility and bioavailability. These features have made 2-(hydroxymethyl)naphthalen-1-ylmethanol a subject of interest in the synthesis of small-molecule drugs targeting various diseases.

In the realm of material science, 2-(hydroxymethyl)naphthalen-1-ylmethanol has shown promise as a precursor for developing advanced polymers and coatings. Its aromatic structure contributes to thermal stability and mechanical strength, while the hydroxymethyl and methanol groups enable cross-linking reactions that enhance material properties. Recent studies have explored its use in creating conductive polymers and organic semiconductors, which are critical components in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The ability to fine-tune the electronic characteristics of these materials by modifying the naphthalen-1-ylmethanol core opens up new possibilities for innovation in nanotechnology.

The pharmaceutical industry has been particularly interested in 2-(hydroxymethyl)naphthalen-1-ylmethanol due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have demonstrated its utility in creating derivatives with anti-inflammatory, anticancer, and antimicrobial properties. For instance, modifications to the hydroxymethyl group can yield compounds that inhibit specific enzymes involved in inflammatory pathways, while alterations to the methanol group may enhance binding affinity to bacterial cell walls. These findings underscore the compound's versatility as a pharmacophore.

Recent advances in computational chemistry have further highlighted the significance of 2-(hydroxymethyl)naphthalen-1-ylmethanol. Molecular modeling studies have revealed that its structure allows for optimal interactions with biological targets, providing insights into how small changes in its chemical framework can modulate activity. These computational approaches are complemented by experimental investigations, where synthetic chemists are developing increasingly efficient methods to access complex derivatives of this compound. The integration of computational and experimental techniques has accelerated progress in understanding its potential applications.

The synthesis of 2-(hydroxymethyl)naphthalen-1-ylmethanol itself presents an interesting challenge due to the need for precise functionalization around the naphthalene core. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have streamlined these processes, making it more feasible to produce this compound on an industrial scale. Such advancements are crucial for expanding its utility in both academic research and commercial applications.

Looking ahead, the future prospects for 2-(hydroxymethyl)naphthalen-1-ylmethanol appear promising as more research uncovers its full potential. Its unique structural features make it an ideal candidate for developing next-generation therapeutics and materials. As scientists continue to explore new synthetic strategies and application domains, this compound is likely to play an increasingly important role in advancing both medicine and technology.

In conclusion,2-(hydroxymethyl)naphthalen-1-ylmethanol (CAS No. 39050-28-7) stands out as a versatile molecule with significant implications across multiple scientific disciplines. Its structural attributes enable diverse modifications that can lead to novel drugs and advanced materials. By leveraging cutting-edge synthetic techniques and computational tools, 2-(hydroxymethyl)naphthalen-1-ylmethanol will continue to be a valuable asset in scientific innovation.